5-(aminomethyl)-N,N,1-trimethyl-1H-imidazol-2-amine

• IUPAC Name: 5-(aminomethyl)-N,N,1-trimethylimidazol-2-amine
• InChI: InChI=1S/C7H14N4/c1-10(2)7-9-5-6(4-8)11(7)3/h5H,4,8H2,1-3H3
• InChI Key: SZHQGRXHKRQMLH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1N(C)C)CN
• Molecular Formula: C7H14N4
• Molecular Weight: 154.21 g/mol

Description

5-(Aminomethyl)-N,N,1-trimethyl-1H-imidazol-2-amine (5-AMTI) is an amino acid derivative that is frequently used in scientific research and laboratory experiments. It is a small molecule that has a wide range of applications in biochemistry, physiology, and pharmacology. 5-AMTI has a unique structure that allows it to interact with biological systems in a variety of ways.

Scientific Research Applications

Corrosion Inhibition

Imidazoline and its derivatives, including compounds structurally related to 5-(aminomethyl)-N,N,1-trimethyl-1H-imidazol-2-amine, are widely used as corrosion inhibitors. Their effectiveness is attributed to their chemical structure, which facilitates adsorption onto metal surfaces, and their ability to form a hydrophobic film, protecting against corrosion. This application is particularly valuable in the petroleum industry, where these compounds contribute to the longevity and safety of infrastructure (Sriplai & Sombatmankhong, 2023).

Synthetic Chemistry

In synthetic chemistry, imidazole derivatives serve as crucial intermediates and building blocks for constructing a wide array of heterocyclic compounds. Their reactivity and versatility allow for the synthesis of complex molecules, including pyrazolo-imidazoles, thiazoles, and various dyes. These compounds are essential for developing new materials, pharmaceuticals, and industrial chemicals, showcasing the broad utility of imidazole derivatives in chemistry (Gomaa & Ali, 2020).

Heterocyclic Compound Research

The exploration of heterocyclic aromatic amines, including imidazole derivatives, is a significant area of interest due to their potential applications in material science, pharmaceuticals, and as corrosion inhibitors. Research in this domain focuses on understanding the properties, synthesis, and applications of these compounds, aiming to innovate and develop new technologies (Kantam et al., 2013).